Cas no 1221256-00-3 (4-(2,2,2-TRIFLUOROETHYL)-4H-THIENO[3,2-B]PYRROLE-5-CARBOXYLIC ACID)

• Product Name: 4-(2,2,2-TRIFLUOROETHYL)-4H-THIENO[3,2-B]PYRROLE-5-CARBOXYLIC ACID
• CAS No: 1221256-00-3
• MF: C₉H₆F₃NO₂S
• MW: 249.209651470184
• CID: 4578682
• Update Time: 2025-10-29

4-(2,2,2-TRIFLUOROETHYL)-4H-THIENO[3,2-B]PYRROLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,2-trifluoroethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
• 4H-Thieno[3,2-b]pyrrole-5-carboxylic acid, 4-(2,2,2-trifluoroethyl)-
• 4-(2,2,2-TRIFLUOROETHYL)-4H-THIENO[3,2-B]PYRROLE-5-CARBOXYLIC ACID

• Inchi： 1S/C9H6F3NO2S/c10-9(11,12)4-13-5-1-2-16-7(5)3-6(13)8(14)15/h1-3H,4H2,(H,14,15)
• InChI Key： HITCJGHIRRMKFC-UHFFFAOYSA-N
• SMILES： N1(CC(F)(F)F)C(C(O)=O)=CC2SC=CC1=2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 373.1±42.0 °C at 760 mmHg
• Flash Point: 179.4±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(2,2,2-TRIFLUOROETHYL)-4H-THIENO[3,2-B]PYRROLE-5-CARBOXYLIC ACID Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(2,2,2-TRIFLUOROETHYL)-4H-THIENO[3,2-B]PYRROLE-5-CARBOXYLIC ACID

Exploring the Applications and Properties of 4-(2,2,2-Trifluoroethyl)-4H-Thieno[3,2-b]pyrrole-5-carboxylic Acid (CAS No. 1221256-00-3)

The compound 4-(2,2,2-Trifluoroethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS No. 1221256-00-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thieno[3,2-b]pyrrole core and a trifluoroethyl substituent, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for fluorinated heterocycles like 4-(2,2,2-Trifluoroethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine-containing moieties into drug candidates. The compound's carboxylic acid functionality also allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties.

From an industrial perspective, CAS No. 1221256-00-3 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce such fluorinated compounds, addressing concerns about environmental impact. This ties into broader discussions about carbon footprint reduction in chemical manufacturing, a topic frequently searched by professionals in the field.

The compound's thienopyrrole scaffold is another area of interest, as it resembles privileged structures found in many FDA-approved drugs. This has led to investigations into its potential as a building block for central nervous system (CNS) therapeutics, given the scaffold's historical success in neuropharmacology. Searches for CNS drug design and heterocyclic chemistry often intersect with discussions about this molecule.

Analytical characterization of 4-(2,2,2-Trifluoroethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods are crucial for verifying the compound's purity and structure, which is essential for reproducible research—a key concern for scientists searching for reliable chemical standards.

In material science applications, the electron-withdrawing nature of the trifluoroethyl group makes this compound interesting for developing organic semiconductors. This connects with popular searches about organic electronics and flexible displays, as researchers look for novel materials with tunable electronic properties.

The stability of CAS No. 1221256-00-3 under various conditions is frequently investigated, with particular attention to its thermal stability and solubility profile. These properties are critical for formulation scientists searching for drug delivery solutions and excipient compatibility information.

Patent literature reveals growing interest in this compound's derivatives for agricultural applications, particularly as potential plant growth regulators. This aligns with increasing searches about sustainable agriculture and crop protection chemicals that minimize environmental impact while maintaining efficacy.

From a synthetic chemistry standpoint, the preparation of 4-(2,2,2-Trifluoroethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid often involves palladium-catalyzed coupling reactions and cyclization strategies. These methods are popular search topics among organic chemists looking for efficient synthetic routes to complex heterocycles.

The compound's potential in PET radiopharmaceuticals is another emerging area of interest, given the increasing importance of molecular imaging in modern medicine. The fluorine atoms in its structure make it particularly relevant for ¹⁸F-labeling studies, a hot topic in radiochemistry circles.

Quality control aspects of CAS No. 1221256-00-3 are frequently discussed, with emphasis on HPLC purity analysis and residual solvent testing. These topics resonate with quality assurance professionals searching for GMP-compliant analytical methods for pharmaceutical intermediates.

In conclusion, 4-(2,2,2-Trifluoroethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid represents a versatile compound with applications spanning multiple scientific disciplines. Its unique structural features and potential for diverse derivatization continue to make it a subject of active research and commercial interest in the chemical and pharmaceutical industries.